Cas no 26533-20-0 (2H-Pyran-2-ol,6-ethynyltetrahydro-6-methyl-)

• Product Name: 2H-Pyran-2-ol,6-ethynyltetrahydro-6-methyl-
• CAS No: 26533-20-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 249700
• Update Time: 2024-01-26

2H-Pyran-2-ol,6-ethynyltetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-ol,6-ethynyltetrahydro-6-methyl-
• 2H-Pyran-2-ol, 6-ethynyltetrahydro-6-methyl- (8CI)
• 2H-Pyran-2-ol, 6-ethynyltetrahydro-6-methyl-

• Inchi： 1S/C8H12O2/c1-3-8(2)6-4-5-7(9)10-8/h1,7,9H,4-6H2,2H3
• InChI Key： QFYBPDRHECGBRR-UHFFFAOYSA-N
• SMILES： C1(O)OC(C#C)(C)CCC1

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.46